Cas no 31010-67-0 (2-N-Ac,Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid)

• Product Name: 2-N-Ac,Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid
• CAS No: 31010-67-0
• MF: C₂₀H₁₈N₁₀O₈
• MW: 526.419122219086
• CID: 2070770
• PubChem ID: 136494773
• Update Time: 2025-04-21

2-N-Ac,Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-Ac,Me ester-2-Amino-1,4-dihydro-4-oxo-6-pteridinecarboxylic acid
• 2-Acetylamino-3,4-dihydro-4-oxopteridine-6-carboxylic acid methyl ester
• DB-302844
• 31010-67-0

• Inchi： 1S/2C10H9N5O4/c2*1-4(16)12-10-14-7-6(8(17)15-10)13-5(3-11-7)9(18)19-2/h2*3H,1-2H3,(H2,11,12,14,15,16,17)
• InChI Key： JXIQEGDEEYKEJI-UHFFFAOYSA-N
• SMILES： COC(C1N=C2C(N=C(N=C2O)NC(=O)C)=NC=1)=O.COC(C1N=C2C(N=C(NC2=O)NC(=O)C)=NC=1)=O

Computed Properties

• Exact Mass: 263.06545379Da
• Monoisotopic Mass: 263.06545379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterin carboxylates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pterin carboxylates